Cas no 2098062-41-8 ((3-nitro-5-quinoxalin-2-yl-phenyl)methanol)

• Product Name: (3-nitro-5-quinoxalin-2-yl-phenyl)methanol
• CAS No: 2098062-41-8
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 5277054
• Update Time: 2025-05-26

(3-nitro-5-quinoxalin-2-yl-phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-nitro-5-(2-quinoxalinyl)-
• (3-nitro-5-quinoxalin-2-yl-phenyl)methanol

• Inchi： 1S/C15H11N3O3/c19-9-10-5-11(7-12(6-10)18(20)21)15-8-16-13-3-1-2-4-14(13)17-15/h1-8,19H,9H2
• InChI Key： JUPOYAKSOFQUTF-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C2C=NC3C(N=2)=CC=CC=3)=CC([N+]([O-])=O)=C1

Additional information on (3-nitro-5-quinoxalin-2-yl-phenyl)methanol

Comprehensive Analysis of (3-nitro-5-quinoxalin-2-yl-phenyl)methanol (CAS No. 2098062-41-8): Properties, Applications, and Research Insights

The compound (3-nitro-5-quinoxalin-2-yl-phenyl)methanol (CAS No. 2098062-41-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique quinoxaline core and nitro-phenyl substitution, this compound exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry. Its structural complexity, featuring both aromatic and hydroxymethyl functional groups, enables diverse reactivity, paving the way for applications in drug discovery and advanced material design.

Recent studies highlight the growing interest in nitro-aromatic derivatives like (3-nitro-5-quinoxalin-2-yl-phenyl)methanol due to their potential in modulating biological pathways. Researchers are particularly focused on its role as a precursor for heterocyclic compounds, which are pivotal in developing kinase inhibitors and antimicrobial agents. The presence of the quinoxaline moiety, a scaffold frequently found in FDA-approved drugs, further amplifies its relevance in medicinal chemistry.

From a synthetic perspective, the hydroxymethyl group in 2098062-41-8 offers versatile modification opportunities, enabling the creation of esters, ethers, or other derivatives. This adaptability aligns with the current trend toward structure-activity relationship (SAR) studies, where minor structural changes can significantly alter biological efficacy. Laboratories worldwide are exploring its utility in high-throughput screening platforms, leveraging its compatibility with modern catalytic and green chemistry techniques.

Beyond pharmaceuticals, (3-nitro-5-quinoxalin-2-yl-phenyl)methanol has potential applications in organic electronics. Its conjugated aromatic system and electron-withdrawing nitro group make it a candidate for designing fluorescent probes or semiconducting materials. With the rise of optoelectronic devices, such compounds are increasingly studied for their charge-transfer properties and stability under operational conditions.

Environmental and safety considerations are also critical when handling CAS No. 2098062-41-8. While not classified as hazardous, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. The compound's biodegradability and ecotoxicological profile remain under investigation, reflecting the broader scientific emphasis on green synthesis and sustainable chemistry.

In summary, (3-nitro-5-quinoxalin-2-yl-phenyl)methanol represents a multifaceted chemical entity with promising applications across drug development, material science, and catalysis. Its structural features and reactivity continue to inspire innovation, addressing contemporary challenges in precision medicine and renewable energy technologies. As research progresses, this compound is poised to play a pivotal role in advancing next-generation scientific solutions.